Cas no 2138111-45-0 (1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine)

1-Methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a thiazole moiety and an isopropyl group. Its unique structure imparts potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both pyrazole and thiazole rings enhances its binding affinity and selectivity in target interactions. The compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its amine functionality allows for further derivatization, making it a versatile building block in medicinal chemistry. Analytical characterization confirms high purity, ensuring reproducibility in research and industrial processes.
1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine structure
2138111-45-0 structure
Product Name:1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
CAS No:2138111-45-0
MF:C10H14N4S
MW:222.309959888458
CID:6422683
PubChem ID:165499453
Update Time:2025-10-28

1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
    • 2138111-45-0
    • EN300-1149411
    • Inchi: 1S/C10H14N4S/c1-6(2)8-9(7-4-5-12-15-7)13-14(3)10(8)11/h4-6H,11H2,1-3H3
    • InChI Key: VITICHSKEDGMGR-UHFFFAOYSA-N
    • SMILES: S1C(=CC=N1)C1C(=C(N)N(C)N=1)C(C)C

Computed Properties

  • Exact Mass: 222.09391764g/mol
  • Monoisotopic Mass: 222.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 85Ų

1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1149411-1.0g
1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
2138111-45-0
1g
$0.0 2023-06-09
Enamine
EN300-1149411-0.05g
1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
2138111-45-0 95%
0.05g
$827.0 2023-10-25
Enamine
EN300-1149411-0.1g
1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
2138111-45-0 95%
0.1g
$867.0 2023-10-25
Enamine
EN300-1149411-0.25g
1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
2138111-45-0 95%
0.25g
$906.0 2023-10-25
Enamine
EN300-1149411-0.5g
1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
2138111-45-0 95%
0.5g
$946.0 2023-10-25
Enamine
EN300-1149411-1g
1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
2138111-45-0 95%
1g
$986.0 2023-10-25
Enamine
EN300-1149411-2.5g
1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
2138111-45-0 95%
2.5g
$1931.0 2023-10-25
Enamine
EN300-1149411-5g
1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
2138111-45-0 95%
5g
$2858.0 2023-10-25
Enamine
EN300-1149411-10g
1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine
2138111-45-0 95%
10g
$4236.0 2023-10-25

Additional information on 1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine

Introduction to 1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine (CAS No. 2138111-45-0)

1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine, with the CAS number 2138111-45-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this compound, particularly the presence of a thiazole ring and an isopropyl substituent, contribute to its distinct pharmacological profile.

The chemical structure of 1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine consists of a pyrazole core with a methyl group at the 1-position, an isopropyl group at the 4-position, and a thiazole ring at the 3-position. The thiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms, which imparts additional stability and reactivity to the molecule. The combination of these functional groups results in a compound with high chemical stability and potential for diverse biological interactions.

Recent studies have explored the pharmacological properties of 1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine. One notable area of research is its anti-inflammatory activity. In vitro assays have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-yl)-1H-pyrazol-5-amine has also been investigated for its analgesic effects. Preclinical studies using animal models have demonstrated that this compound exhibits significant pain-relieving activity without causing adverse side effects commonly associated with traditional analgesics such as NSAIDs. This makes it a promising candidate for the development of new pain management therapies.

The anti-cancer potential of 1-methyl-4-(propan-2-yl)-3-(1,2-thiazol-5-y l)-1H-pyrazol -5 -amine has also been a focus of recent research. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as a novel anti-cancer agent.

The pharmacokinetic properties of 1-methyl -4 -(propan -2 -yl) -3 -( 1 , 2 -thiaz ol -5 -yl) - 1 H -pyraz ol -5 -amine have also been evaluated. Studies have shown that it has good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies supports its potential for clinical use.

In conclusion, 1-methyl -4 -(propan -2 -yl) -3 -( 1 , 2 -thiaz ol -5 -yl) - 1 H -pyraz ol -5 -amine (CAS No . 2 138 1 1 1 -4 5 -0) is a promising compound with diverse biological activities. Its potential applications in treating inflammatory diseases, pain management, and cancer make it an exciting candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd